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"Ambosex" is identified as a trade name for the generic drug Methyltestosterone, which is an androgenic

hormone [1]. The table below summarizes the core information available from the scientific literature.

Attribute Description

Generic Name Methyltestosterone [1]

Drug Class Androgenic hormone [1]

FDA Pregnancy
Category

X (Contraindicated in women who are or may become pregnant) [1]

Reported
Teratogenic Risk

High (Evidence of human fetal risk, e.g., masculinization of external genitalia in

female fetuses) [1]

Key Experimental
Finding

Associated with a high risk (approx. 40%) of causing masculinized external

genitalia in girls when used during early, unplanned pregnancies [1]

A notable limitation of the available data is that it primarily focuses on the teratogenic risk during pregnancy.

I was unable to find head-to-head comparative studies or performance data versus other alternatives for their

approved indications, which restricts the ability to create a full comparative guide.
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Androgenic hormones like Methyltestosterone function by activating intracellular androgen receptors. The

diagram below illustrates this canonical signaling pathway, which is crucial for understanding its effects.
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Diagram Title: Intracellular signaling pathway of androgenic hormones.

This pathway visualizes the core mechanism: Methyltestosterone, being lipophilic, diffuses across the cell

membrane and binds to an intracellular androgen receptor (AR). This binding forms a ligand-receptor

complex that translocates to the nucleus, dimerizes, and binds to specific Hormone Response Elements
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(HREs) on the DNA, ultimately regulating the transcription of target genes responsible for its physiological

effects [2].

Insights for Researchers

For professionals in drug development, the following points are worth noting:

Specificity of Action: The effects are mediated exclusively through the intracellular androgen
receptor pathway, a different mechanism from hormones that act on cell surface receptors like

GPCRs or receptor tyrosine kinases [2].
Modeling Considerations: The signaling process, from ligand binding to gene expression, involves

a time delay and can be modeled using various mathematical frameworks (e.g., ODEs, logical
models) to understand dynamics and predict outcomes in different biological contexts [3] [4].

Data Gap: The available literature highlights a significant teratogenic risk but does not provide
comparative efficacy data against other androgenic agents for indications like hormone replacement

therapy or certain types of breast cancer.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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